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Compound of Interest

Compound Name: 2-Methyl-1-nitrobutane

CAS No.: 3457-57-6

Cat. No.: B15789741

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Direct experimental data for 2-Methyl-1-nitrobutane is limited in publicly

accessible scientific literature. This guide provides a comprehensive overview based on the

known properties of structurally similar compounds and general principles of organic chemistry.

All quantitative data and experimental protocols should be considered predictive and require

experimental validation.

Introduction
2-Methyl-1-nitrobutane is a nitroalkane with the chemical formula C5H11NO2.[1] As a

member of the nitro compound family, it holds potential as a building block in organic synthesis

and may exhibit biological activities of interest to drug discovery and development. The

presence of the nitro group offers a versatile handle for a variety of chemical transformations,

making it a target for synthetic chemists. This guide aims to provide a detailed technical

overview of its properties, predicted spectroscopic data, a plausible synthetic route, and safety

considerations.
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Chemical and Physical Properties
The fundamental properties of 2-Methyl-1-nitrobutane are summarized below. It is important

to note that while some data is available, many physical properties are estimated based on its

structure and comparison with related molecules.

Property Value Source

Molecular Formula C5H11NO2 [1]

Molecular Weight 117.15 g/mol [1]

CAS Number 3457-57-6 [1]

IUPAC Name 2-methyl-1-nitrobutane [1]

Synonyms 1-nitro-2-methylbutane [1]

Predicted Boiling Point 168.95 °C (estimate)

Predicted Density 0.9409 g/cm³ (estimate)

Predicted Refractive Index 1.4127 (estimate)

Water Solubility 1093 mg/L @ 25 °C (estimate) [2]

Predicted Spectroscopic Data
Due to the absence of published experimental spectra for 2-Methyl-1-nitrobutane, the

following data are predicted based on the analysis of its structural isomers and related

nitroalkanes. These predictions are intended to aid in the identification and characterization of

the compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Predicted ¹H NMR Spectrum (500 MHz, CDCl₃):
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Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

~4.3 - 4.5 dd 2H -CH₂-NO₂

~1.9 - 2.1 m 1H -CH(CH₃)-

~1.3 - 1.5 m 2H -CH₂-CH₃

~0.9 - 1.1 d 3H -CH(CH₃)-

~0.8 - 1.0 t 3H -CH₂-CH₃

Predicted ¹³C NMR Spectrum (125 MHz, CDCl₃):

Chemical Shift (δ, ppm) Assignment

~75 - 80 -CH₂-NO₂

~35 - 40 -CH(CH₃)-

~25 - 30 -CH₂-CH₃

~15 - 20 -CH(CH₃)-

~10 - 15 -CH₂-CH₃

Infrared (IR) Spectroscopy
The IR spectrum of 2-Methyl-1-nitrobutane is expected to show characteristic absorption

bands for the nitro group and C-H bonds.
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Wavenumber (cm⁻¹) Intensity Assignment

~2960 - 2850 Strong C-H stretching (alkane)

~1550 Strong
Asymmetric N-O stretching

(nitro group)

~1380 Strong
Symmetric N-O stretching

(nitro group)

~1465 Medium C-H bending

Mass Spectrometry (MS)
The electron ionization (EI) mass spectrum is predicted to show a molecular ion peak and

characteristic fragmentation patterns.

m/z Predicted Fragment

117 [M]⁺ (Molecular ion)

71 [M - NO₂]⁺

57 [C₄H₉]⁺ (loss of CH₂NO₂)

43 [C₃H₇]⁺

29 [C₂H₅]⁺

Synthesis of 2-Methyl-1-nitrobutane
A plausible and commonly employed method for the synthesis of primary nitroalkanes is the

nucleophilic substitution of an alkyl halide with a nitrite salt. A detailed experimental protocol

based on this approach is provided below.

Reaction Scheme
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1-iodo-2-methylbutane

ReactionSodium Nitrite

DMF Solvent

2-Methyl-1-nitrobutane

Click to download full resolution via product page

Caption: Synthesis of 2-Methyl-1-nitrobutane via nucleophilic substitution.

Experimental Protocol
Materials:

1-Iodo-2-methylbutane

Sodium nitrite (NaNO₂)

Dimethylformamide (DMF), anhydrous

Diethyl ether

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO₄)

Round-bottom flask

Magnetic stirrer and stir bar

Reflux condenser
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Separatory funnel

Rotary evaporator

Procedure:

To a solution of 1-iodo-2-methylbutane (1.0 eq) in anhydrous DMF in a round-bottom flask,

add sodium nitrite (1.5 eq).

Stir the reaction mixture at room temperature for 24-48 hours. The progress of the reaction

can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

Upon completion, pour the reaction mixture into a separatory funnel containing water and

extract with diethyl ether (3 x volume of DMF).

Combine the organic layers and wash sequentially with water, saturated aqueous NaHCO₃

solution, and brine.

Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent using a

rotary evaporator.

The crude product can be purified by fractional distillation under reduced pressure to yield

pure 2-Methyl-1-nitrobutane.

Note: This is a generalized protocol and may require optimization for yield and purity.

Potential Applications and Biological Activity
While specific applications for 2-Methyl-1-nitrobutane are not well-documented, nitroalkanes,

in general, are valuable intermediates in organic synthesis. The nitro group can be reduced to

an amine, a key functional group in many pharmaceuticals, or used in C-C bond-forming

reactions such as the Henry reaction.

The biological activity of 2-Methyl-1-nitrobutane has not been extensively studied. However,

the nitro group is a known pharmacophore in some drug classes, where it can influence

metabolic stability and receptor binding.[3] Further research is needed to explore the potential

pharmacological profile of this compound.
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Safety and Handling
A comprehensive Material Safety Data Sheet (MSDS) for 2-Methyl-1-nitrobutane is not readily

available. The safety precautions outlined below are based on the known hazards of similar

nitroalkanes and the precursor, 2-methylbutane.

Hazard Pictograms (Predicted):

GHS02 (Flammable), GHS07 (Harmful)

Predicted Hazard Statements:

H226: Flammable liquid and vapor.

H302: Harmful if swallowed.

H312: Harmful in contact with skin.

H332: Harmful if inhaled.

Precautionary Statements:

Prevention:

P210: Keep away from heat, sparks, open flames, and hot surfaces. No smoking.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P270: Do not eat, drink or smoke when using this product.

Response:

P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.

P302+P352: IF ON SKIN: Wash with plenty of soap and water.
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P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

Storage:

P403+P235: Store in a well-ventilated place. Keep cool.

Disposal:

P501: Dispose of contents/container to an approved waste disposal plant.

Personal Protective Equipment (PPE):

Eye/Face Protection: Use chemical safety goggles.

Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and a lab coat.

Respiratory Protection: Use a respirator with an organic vapor cartridge if working in a poorly

ventilated area or with heated material.

All handling of 2-Methyl-1-nitrobutane should be performed in a well-ventilated fume hood by

trained personnel.

Conclusion
2-Methyl-1-nitrobutane represents a potentially useful, yet underexplored, chemical entity.

This guide has provided a foundational understanding of its predicted properties, spectroscopic

characteristics, a viable synthetic approach, and necessary safety precautions based on

current knowledge of related compounds. It is imperative that future research endeavors focus

on the experimental validation of these predictions to fully elucidate the chemical and biological

profile of 2-Methyl-1-nitrobutane and unlock its potential in organic synthesis and drug

discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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